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Compound of Interest

Compound Name: 2,2-Dimethyloxirane

Cat. No.: B032121 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 2,2-dimethyloxirane, a versatile epoxide

compound. It covers its fundamental chemical identity, physical and safety properties, key

synthetic and reaction protocols, and spectral data, tailored for professionals in research and

development.

Chemical Identity
CAS Number: 558-30-5[1][2]

Synonyms:

Isobutene oxide[1]

Isobutylene epoxide[1]

1,2-Epoxy-2-methylpropane[3][4]

1,1-Dimethyloxirane[3]

α,α-dimethylethylene oxide[4]
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The following table summarizes the key physical and chemical properties of 2,2-
dimethyloxirane.

Property Value Reference(s)

Molecular Formula C₄H₈O [2]

Molecular Weight 72.11 g/mol [2]

Appearance Clear, colorless liquid [5]

Boiling Point 50-52 °C [4]

Density 0.812 g/mL at 25 °C [6]

Refractive Index n20/D 1.374 [6]

Flash Point -32.5 °C [1]

Water Solubility 58 mg/mL at 20 °C [4]

Safety and Handling
2,2-Dimethyloxirane is a hazardous chemical and requires strict safety precautions.
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Hazard Information Handling and Safety Recommendations

Hazard Classifications: Highly flammable liquid

and vapor. Causes severe skin burns and eye

damage. Suspected of causing genetic defects.

Suspected of causing cancer.[7][8]

Personal Protective Equipment (PPE): Wear

protective gloves, clothing, eye protection

(eyeshields, faceshield), and a suitable

respirator.[1][8]

Hazards: Vapors are heavier than air and may

form explosive mixtures with air. Vapors can

travel to an ignition source and flash back.[1]

Storage: Keep the container tightly closed in a

dry, well-ventilated place. Keep away from heat,

sparks, open flames, and hot surfaces.[8]

First Aid (In case of exposure):- Inhalation:

Move victim to fresh air. Seek immediate

medical attention.[1]- Skin Contact: Immediately

remove all contaminated clothing. Rinse skin

with water/shower for at least 20 minutes. Call a

physician immediately.[1][8]- Eye Contact: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Immediately call an

ophthalmologist.[1][8]- Ingestion: Do NOT

induce vomiting. Make victim drink water (two

glasses at most). Call a physician immediately.

[8]

Spill Response: Eliminate all ignition sources.

Use non-sparking tools. Absorb with dry earth,

sand, or other non-combustible material and

transfer to containers for disposal.[1]

Experimental Protocols
Synthesis of 2,2-Dimethyloxirane via Epoxidation
A common method for the synthesis of epoxides is the oxidation of alkenes. 2,2-
Dimethyloxirane is synthesized by the epoxidation of its corresponding alkene, isobutylene (2-

methylpropene). While various oxidizing agents can be employed, a widely used laboratory

method involves peroxy acids such as meta-chloroperoxybenzoic acid (m-CPBA).

Methodology: Epoxidation of Isobutylene

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a dropping

funnel, dissolve isobutylene in a suitable inert solvent, such as dichloromethane (CH₂Cl₂).
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The flask is typically cooled in an ice bath to control the reaction temperature, as

epoxidations are often exothermic.

Reagent Addition: Dissolve m-CPBA in dichloromethane and add it to the dropping funnel.

Add the m-CPBA solution dropwise to the stirred solution of isobutylene over a period of 30-

60 minutes, maintaining the temperature between 0 and 5 °C.

Reaction Monitoring: The progress of the reaction can be monitored by thin-layer

chromatography (TLC) or gas chromatography (GC) to check for the consumption of the

starting alkene.

Workup: Once the reaction is complete, the reaction mixture is typically washed with a

sodium sulfite solution to quench any remaining peroxy acid, followed by a wash with a

sodium bicarbonate solution to remove meta-chlorobenzoic acid. The organic layer is then

washed with brine, dried over an anhydrous salt (e.g., MgSO₄ or Na₂SO₄), and filtered.

Purification: The solvent is removed from the filtrate under reduced pressure using a rotary

evaporator. The resulting crude product, 2,2-dimethyloxirane, can be purified by fractional

distillation.

Acid-Catalyzed Ring-Opening with Methanol
The strained three-membered ring of epoxides makes them susceptible to ring-opening

reactions. In the presence of an acid catalyst, nucleophiles will attack the epoxide. For 2,2-
dimethyloxirane, the attack occurs at the more substituted carbon due to the formation of a

more stable tertiary carbocation-like transition state.

Methodology: Synthesis of 2-Methoxy-2-methyl-1-propanol[6][8]

Reaction Setup: To a solution of 2,2-dimethyloxirane in an excess of methanol (acting as

both nucleophile and solvent), add a catalytic amount of a strong acid, such as sulfuric acid

(H₂SO₄) or fluoroboric acid (HBF₄).[6][8] The reaction is typically performed at room

temperature.

Reaction Progression: Stir the mixture at room temperature. The reaction progress can be

monitored by TLC or GC-MS to confirm the formation of the product and disappearance of

the starting epoxide.
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Quenching and Workup: Once the reaction is complete, neutralize the acid catalyst by

adding a weak base, such as a saturated aqueous solution of sodium bicarbonate.

Extraction: Add water to the reaction mixture and extract the product with an organic solvent

like diethyl ether or ethyl acetate. The organic layers are combined.

Purification: Wash the combined organic layers with brine, dry over an anhydrous salt (e.g.,

Na₂SO₄), and filter. The solvent is then removed by rotary evaporation. The final product, 2-

methoxy-2-methyl-1-propanol, can be further purified by distillation if necessary.

Diagrams and Workflows
Acid-Catalyzed Ring-Opening of 2,2-Dimethyloxirane
The following diagram illustrates the stepwise mechanism for the acid-catalyzed ring-opening

of 2,2-dimethyloxirane with a generic alcohol (ROH) as the nucleophile.

Step 1: Protonation Step 2: Ring-Opening Step 3: Nucleophilic Attack Step 4: Deprotonation

2,2-Dimethyloxirane + H⁺ Protonated Epoxide
Fast Tertiary Carbocation

(Resonance Stabilized)
Slow (Rate-Determining) Oxonium IonFast, +ROH Final Product

(β-alkoxy alcohol)
Fast, -H⁺

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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